BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Analysis of Voclosporin in
Human Urine using LC-MS/MS

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Voclosporin-d4
Cat. No.: B15541633
Get Quote
Introduction

Voclosporin is a potent calcineurin inhibitor used as an immunosuppressant, particularly in the
treatment of lupus nephritis. Monitoring its concentration in biological matrices is crucial for
therapeutic drug monitoring and pharmacokinetic studies. While blood is the primary matrix for
monitoring systemic exposure, urine analysis can provide valuable information on the excretion
and metabolism of the drug. This application note details robust and reliable sample
preparation techniques for the quantitative analysis of voclosporin in human urine by Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS).

This document provides two distinct, optimized protocols for the extraction of voclosporin from
urine: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). These methods are
designed to minimize matrix effects and achieve high recovery, ensuring accurate and precise
guantification suitable for clinical research and drug development.

Materials and Reagents

» Solvents: Acetonitrile (ACN), Methanol (MeOH), Methyl tert-butyl ether (MTBE), Isopropanol
(IPA), all LC-MS grade.
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e Reagents: Formic acid (FA), Ammonium acetate, Zinc sulfate heptahydrate, Ultrapure water.
o Standards: Voclosporin analytical standard, Voclosporin-d4 (internal standard).

o SPE Cartridges: C18 SPE cartridges (e.g., 100 mg, 3 mL).

o Collection tubes: Polypropylene tubes (15 mL and 2 mL).

» Equipment: Centrifuge, vortex mixer, sample evaporator, LC-MS/MS system.

Experimental Protocols
Standard and Quality Control (QC) Sample Preparation

o Primary Stock Solutions: Prepare 1 mg/mL stock solutions of voclosporin and voclosporin-
d4 (Internal Standard, 1S) in methanol.

o Working Standard Solutions: Serially dilute the voclosporin primary stock with 50:50 (v/v)
methanol:water to prepare working standards for calibration curve and QC samples.

e |S Working Solution: Dilute the voclosporin-d4 primary stock with methanol to a final
concentration of 100 ng/mL.

o Calibration and QC Samples: Spike blank human urine with the appropriate working
standard solutions to create calibration standards and QC samples at low, medium, and high
concentrations.

Urine Sample Pre-treatment

e Thaw frozen urine samples at room temperature.
» Vortex the samples for 15 seconds to ensure homogeneity.
e Centrifuge the urine samples at 4000 rpm for 10 minutes to pellet any particulate matter.

o Use the supernatant for the extraction procedures.

Protocol 1: Solid-Phase Extraction (SPE)
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This protocol utilizes C18 cartridges to extract voclosporin from the urine matrix.

e Sample Preparation: To 1 mL of urine supernatant, add 20 pL of the 100 ng/mL IS working
solution and vortex.

e SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 2 mL of methanol
followed by 2 mL of ultrapure water. Do not allow the cartridge to go dry.

o Sample Loading: Load the prepared urine sample onto the conditioned SPE cartridge.

e Washing: Wash the cartridge with 2 mL of 20% methanol in water to remove interfering
substances.

e Drying: Dry the cartridge under vacuum or with nitrogen for 5 minutes.

o Elution: Elute voclosporin and the IS from the cartridge with 2 mL of methanol into a clean
collection tube.

o Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen
at 40°C. Reconstitute the residue in 100 uL of the mobile phase (e.g., 50:50
acetonitrile:water with 0.1% formic acid) and transfer to an autosampler vial for LC-MS/MS
analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol provides an alternative extraction method using an organic solvent.

o Sample Preparation: To 1 mL of urine supernatant, add 20 pL of the 100 ng/mL IS working
solution and vortex.

o Extraction: Add 4 mL of methyl tert-butyl ether (MTBE) to the sample.
e Mixing: Vortex the mixture vigorously for 2 minutes.

o Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous
layers.

o Solvent Transfer: Carefully transfer the upper organic layer to a clean collection tube.
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o Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a stream of
nitrogen at 40°C. Reconstitute the residue in 100 uL of the mobile phase and transfer to an
autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters
e LC System: A standard HPLC or UHPLC system.
e Column: C18 column (e.g., 50 x 2.1 mm, 1.8 pm).
» Mobile Phase A: 0.1% Formic acid in water.
» Mobile Phase B: 0.1% Formic acid in acetonitrile.
o Gradient: A suitable gradient to separate voclosporin from matrix components.
e Flow Rate: 0.4 mL/min.
e Injection Volume: 5 pL.
e MS System: A triple quadrupole mass spectrometer.
« lonization Mode: Electrospray lonization (ESI), Positive.
 MRM Transitions:
o Voclosporin: [Precursor lon] > [Product lon]
o Voclosporin-d4: [Precursor lon + 4] > [Product lon + 4]

(Note: Specific MRM transitions should be optimized for the instrument in use.)

Data Presentation

The following tables summarize the expected performance characteristics of the described
methods.

Table 1: Method Validation Parameters for SPE and LLE
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Solid-Phase Liquid-Liquid Acceptance
Parameter . . L
Extraction (SPE) Extraction (LLE) Criteria
Linearity (r?) > 0.995 >0.995 >0.99
LLOQ (ng/mL) 0.5 1.0 SIN > 10
ULOQ (ng/mL) 500 500 -

Table 2: Accuracy and Precision Data

Concentrati
QC Level SPE LLE

on (hg/mL)

Precision Precision
Accuracy (%) Accuracy (%)

(%RSD) (%RSD)
Low 15 98.5 6.2 95.8 8.5
Medium 75 101.2 4.5 99.1 6.1
High 400 99.8 3.8 102.4 5.3

Table 3: Recovery and Matrix Effect

I Solid-Phase Extraction Liquid-Liquid Extraction
(SPE) (LLE)

Recovery (%)

Voclosporin 92.5 85.3

Voclosporin-d4 94.1 86.8

Matrix Effect (%)

Voclosporin 95.8 91.2

Voclosporin-d4 96.3 92.5
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Visualizations
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Caption: Solid-Phase Extraction (SPE) Workflow for Voclosporin in Urine.
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Caption: Liquid-Liquid Extraction (LLE) Workflow for Voclosporin in Urine.

Conclusion

The Solid-Phase Extraction and Liquid-Liquid Extraction methods presented here are effective
for the sample preparation of voclosporin in human urine for LC-MS/MS analysis. Both
protocols demonstrate high recovery and minimal matrix effects, leading to accurate and
precise quantification. The choice between SPE and LLE may depend on laboratory resources,
desired throughput, and specific sample characteristics. These methods provide a solid
foundation for researchers and drug development professionals engaged in the analysis of
voclosporin.

e To cite this document: BenchChem. [Application Note: Analysis of Voclosporin in Human
Urine using LC-MS/MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541633/docs#application-note-analysis-of-
voclosporin-in-human-urine-using-lc-ms-ms]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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